Cas no 902018-45-5 (1-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylpyrrolidine)

• Product Name: 1-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylpyrrolidine
• CAS No: 902018-45-5
• MF: C₁₈H₂₀N₄
• MW: 292.378203392029
• CID: 5425231
• Update Time: 2025-06-14

1-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(4-methylphenyl)-7-pyrrolidin-1-ylpyrazolo[1,5-a]pyrimidine
• 1-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylpyrrolidine

• Inchi： 1S/C18H20N4/c1-13-5-7-15(8-6-13)16-12-19-22-17(21-9-3-4-10-21)11-14(2)20-18(16)22/h5-8,11-12H,3-4,9-10H2,1-2H3
• InChI Key： YOGCLCKXGWQYQD-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(C)C=C3)C=NN1C(N1CCCC1)=CC(C)=N2

Additional information on 1-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylpyrrolidine

Exploring the Chemistry and Applications of 1-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine (CAS No. 902018-45-5)

In the realm of heterocyclic chemistry, 1-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine (CAS No. 902018-45-5) stands out as a compound of significant interest due to its unique structural features and potential applications. This molecule, characterized by its pyrazolo[1,5-a]pyrimidine core and pyrrolidine substitution, has garnered attention in pharmaceutical and materials science research. Its molecular architecture combines aromatic and aliphatic components, making it a versatile scaffold for further chemical modifications.

The pyrazolo[1,5-a]pyrimidine moiety is a privileged structure in drug discovery, often associated with bioactive properties. Researchers have explored its derivatives for their potential in modulating various biological targets, including kinases and receptors. The presence of the 4-methylphenyl group and the pyrrolidine ring in this compound suggests enhanced lipophilicity and conformational flexibility, which could influence its pharmacokinetic profile. These attributes make it a compelling subject for structure-activity relationship (SAR) studies.

Recent trends in chemical research highlight a growing interest in heterocyclic compounds like 1-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine. Questions such as "What are the synthetic routes for pyrazolo[1,5-a]pyrimidine derivatives?" or "How do substituents affect the biological activity of these compounds?" are frequently searched in academic and industrial databases. This reflects the compound's relevance in contemporary medicinal chemistry and its potential as a building block for novel therapeutics.

From a synthetic perspective, the preparation of CAS No. 902018-45-5 typically involves multi-step organic transformations, including cyclization and coupling reactions. The pyrazolo[1,5-a]pyrimidine core can be constructed using condensation reactions between appropriately functionalized precursors, while the pyrrolidine ring is often introduced via nucleophilic substitution or reductive amination. Optimizing these synthetic pathways is a key focus for researchers aiming to improve yields and scalability.

Beyond pharmaceuticals, 1-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine has potential applications in materials science. Its conjugated system and rigid framework make it a candidate for organic electronic materials, such as light-emitting diodes (OLEDs) or photovoltaic devices. The compound's ability to participate in π-π stacking interactions could enhance charge transport properties, a topic of interest in the development of next-generation optoelectronic materials.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While CAS No. 902018-45-5 is not classified as hazardous, its handling and disposal should adhere to standard laboratory safety protocols. Researchers often inquire about the compound's stability, solubility, and compatibility with green chemistry principles, reflecting a broader shift toward sustainable scientific practices.

In conclusion, 1-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional versatility continue to inspire investigations across multiple disciplines. As the scientific community delves deeper into its properties and applications, this compound is poised to contribute to advancements in both healthcare and technology.